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Compound of Interest

Compound Name:
p-Hydroxyphenylethyl p-

coumarate

Cat. No.: B12824894

Get Quote

Executive Summary
p-Hydroxyphenylethyl p-coumarate (C₁₇H₁₆O₄) is a bioactive phenylpropanoid ester found in

medicinal plants such as Notopterygium incisum and Rhodiola species. It exhibits significant

anti-inflammatory, antioxidant, and antiviral activities. However, its structural similarity to other

hydroxycinnamic acid derivatives (e.g., amides like N-p-coumaroyltyramine) necessitates

precise spectroscopic validation. This guide outlines a self-validating NMR workflow to

unequivocally distinguish the ester linkage and confirm the trans-geometry of the olefinic

moiety.

Chemical Structure & Numbering System
To ensure accurate assignment, we utilize the following numbering scheme throughout this

protocol.

Moiety A (Acidic):p-Coumaroyl group (Positions 1–9)
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Moiety B (Alcoholic): Tyrosol group (Positions 1'–8')

Connectivity: The ester bond connects C-9 (carbonyl) to C-8' (ethereal methylene).

(Note: Visualization of the structure is provided in the Graphviz diagram in Section 6)

Experimental Protocol
Sample Preparation
Proper sample preparation is critical to resolve the phenolic protons and prevent signal

broadening.

Solvent: DMSO-d₆ (99.9% D) is preferred over CD₃OD or CDCl₃.

Reasoning: DMSO-d₆ disrupts intermolecular hydrogen bonding, often allowing for the

observation of the exchangeable phenolic hydroxyl protons (~9.0–10.0 ppm), which are

crucial for confirming the oxidation state of the aromatic rings.

Concentration: Dissolve 5–10 mg of purified compound in 600 µL of solvent.

Tube: High-precision 5 mm NMR tube (e.g., Wilmad 535-PP).

Temperature: 298 K (25°C).

Acquisition Parameters (600 MHz recommended)
¹H NMR (1D): 64 scans, 2s relaxation delay, 30° pulse angle.

¹³C NMR (1D): 1024+ scans, power-gated decoupling.

COSY: Gradient-selected, 2048 x 256 points.

HSQC: Multiplicity-edited (to distinguish CH/CH₃ from CH₂).

HMBC: Optimized for long-range coupling (

Hz).
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Data Analysis & Structural Assignment[1][2][3][4][5]
[6][7]
¹H NMR Interpretation
The proton spectrum is characterized by two distinct AA'BB' aromatic systems and a trans-

cinnamate olefinic pattern.

The Coumaroyl Olefins (The "Signature"):

Look for two doublets with a large coupling constant (

Hz).

H-7 (β-position): Deshielded resonance at ~7.55 ppm.

H-8 (α-position): Shielded resonance at ~6.35 ppm.

Validation: The 16 Hz coupling confirms the trans (

) geometry.

The Tyrosol Linker:

H-8' (O-CH₂): Triplet at ~4.26 ppm (

Hz). The shift >4.0 ppm confirms the ester oxygen attachment (vs. ~3.3 ppm for an amide
N-CH₂).

H-7' (Benzylic CH₂): Triplet at ~2.85 ppm (

Hz).

Aromatic Regions:

Coumaroyl Ring: Two doublets (

Hz) at ~7.56 ppm (H-2,6) and ~6.80 ppm (H-3,5).[1]

Tyrosol Ring: Two doublets (
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Hz) at ~7.05 ppm (H-2',6') and ~6.68 ppm (H-3',5').

¹³C NMR Interpretation
Key diagnostic carbon shifts (in DMSO-d₆):

Ester Carbonyl (C-9):166.5 ppm.

Oxygenated Methylene (C-8'):64.8 ppm.

Benzylic Methylene (C-7'):33.8 ppm.

Summary Table of NMR Data (DMSO-d₆)
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Position Type δC (ppm)
δH (ppm),
mult., J (Hz)

HMBC
Correlations
(H→C)

Coumaroyl

1 C-q 125.3 - -

2, 6 CH 130.2 7.56, d, 8.6 C-4, C-7, C-9

3, 5 CH 115.8 6.80, d, 8.6 C-1, C-4

4 C-q 159.8 - -

7 CH 144.6 7.55, d, 16.0 C-2/6, C-9, C-1

8 CH 114.3 6.35, d, 16.0 C-1, C-9

9 C=O[1] 166.5 - -

Tyrosol

1' C-q 128.5 - -

2', 6' CH 129.8 7.05, d, 8.4 C-4', C-7'

3', 5' CH 115.1 6.68, d, 8.4 C-1', C-4'

4' C-q 155.8 - -

7' CH₂ 33.8 2.85, t, 6.8 C-1', C-2'/6', C-8'

8' CH₂ 64.8 4.26, t, 6.8 C-1', C-7', C-9

OH Groups

4-OH OH - ~10.0, br s C-3/5, C-4

4'-OH OH - ~9.2, br s C-3'/5', C-4'

Validation Protocol (Self-Check)
To ensure the structure is correct and not an isomer (e.g., cis-isomer or amide analog):

The "Linker Test" (HMBC):
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Verify the correlation between H-8' (4.26 ppm) and C-9 (166.5 ppm). This 3-bond coupling

is the definitive proof of the ester linkage between the two moieties.

The "Geometry Test" (J-Coupling):

Confirm

Hz. If

Hz, you have the cis (Z) isomer, likely an artifact of UV exposure during isolation.

The "Heteroatom Test" (Chemical Shift):

If H-8' appears at ~3.4 ppm and C-8' at ~41 ppm, the compound is the amide (N-

coumaroyltyramine), not the ester.

Visualization: Structural Logic & Workflow[1]
The following diagram illustrates the connectivity logic used to build the structure from NMR

data and the standard isolation workflow.
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NMR Spectral Analysis

Crude Plant Extract
(e.g., Notopterygium incisum)

Isolation Strategy:
Silica Gel CC -> Sephadex LH-20

(Eluent: CHCl3/MeOH)

Purity Check (HPLC/TLC)
Target > 95%

NMR Sample Prep
Solvent: DMSO-d6
Conc: 10mg/0.6mL

1H NMR Analysis
Identify 2 x AA'BB' systems

Identify Trans-olefins (d, J=16Hz)

13C NMR Analysis
Confirm Ester Carbonyl (~166 ppm)
Confirm 2 x Oxygenated Aromatics

HMBC (Connectivity)
Key: H-8' (Alkoxy) -> C-9 (Carbonyl)

Structure Confirmed:
p-Hydroxyphenylethyl p-coumarate

 Linkage Verified

Click to download full resolution via product page
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Caption: Workflow for the isolation and definitive NMR structural confirmation of p-
Hydroxyphenylethyl p-coumarate, highlighting the critical HMBC checkpoint.

p-Coumaroyl Moiety
(Acid Part)

C-9 (Carbonyl)
δC 166.5

Internal

Tyrosol Moiety
(Alcohol Part)

H-8' (O-CH2)
δH 4.26

Internal
HMBC Correlation
(Definitive Linkage)

Click to download full resolution via product page

Caption: HMBC correlation logic diagram showing the critical vector connecting the alcohol

moiety protons to the acid moiety carbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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